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Compound of Interest

Compound Name: Aminopropyltrimethoxysilane

Cat. No.: B080574 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Aminopropyltrimethoxysilane (APTMS), ensuring the safety of laboratory personnel and the

protection of the environment. Adherence to these procedures is critical for any researcher,

scientist, or professional in drug development handling this chemical.

Immediate Safety and Handling Precautions
Aminopropyltrimethoxysilane is a combustible liquid that can cause severe skin irritation and

serious eye damage.[1][2][3] It is also harmful if swallowed and may cause respiratory irritation.

[2][4][5] The compound is sensitive to and reacts with water and moisture.[5][6] Therefore,

before beginning any disposal procedure, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Tightly fitting safety goggles and a face shield (minimum 8 inches) are

mandatory.[4][7]

Hand Protection: Use chemical-resistant gloves. Contaminated gloves must be disposed of

properly after use.[4][7]

Skin Protection: A complete chemical-resistant suit is necessary to protect against skin

contact.[4]
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Respiratory Protection: All handling and disposal procedures should be conducted in a well-

ventilated fume hood.[4] If a fume hood is not available, a full-face respirator with an

appropriate cartridge is required.[7]

Step-by-Step Disposal Protocol
The recommended method for the disposal of aminopropyltrimethoxysilane is through a

licensed waste disposal company or by incineration in a chemical incinerator equipped with an

afterburner and scrubber.[2][4][5]

Step 1: Waste Collection and Containerization

Segregate Waste: Do not mix aminopropyltrimethoxysilane waste with other chemicals.[4]

Use Appropriate Containers: Keep waste in its original container or a compatible, tightly

closed, and clearly labeled container.[4][7] Containers that have held the chemical should be

treated as hazardous waste.[4]

Storage: Store waste containers in a locked, secure, and well-ventilated area, away from

moisture, heat, sparks, and open flames.[3][4][7]

Step 2: Managing Spills and Leaks

Ensure Safety: Wear the full required PPE before addressing any spill.[3] Remove all

sources of ignition from the area.[2][3]

Containment: Prevent the spill from spreading and ensure it does not enter drains or

waterways.[2][3][8]

Absorption: Absorb the spill using an inert, non-combustible material such as sand, earth, or

vermiculite.[6][9]

Collection: Carefully collect the absorbed material and place it into a suitable, sealed

container for disposal as hazardous waste.[3][6]

Step 3: Final Disposal
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Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

the sealed waste containers. This is the primary and most recommended method of disposal.

Incineration: If available and permissible by local regulations, the waste may be burned in a

chemical incinerator that is equipped with an afterburner and a scrubber to handle

hazardous combustion products.[2]

Hazard and Toxicity Data
The following table summarizes key quantitative data regarding the hazards and toxicity of

aminopropyltrimethoxysilane and related compounds.
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Property Value Source Notes

Physical Hazards

Flash Point
92 °C (197.6 °F) -

closed cup
[2]

Classified as a

combustible liquid.[1]

[3]

Toxicological Data

Acute Oral LD50 (Rat) 1780 mg/kg [5]

For the related

compound 3-

Aminopropyltriethoxys

ilane (APTES).

Harmful if swallowed.

[5]

Ecotoxicity Data

Data for the related

compound 3-

Aminopropyltriethoxys

ilane (APTES). May

be hazardous to the

environment.[5]

Fish Toxicity (LC50)
> 934 mg/L (96-hour,

Brachydanio rerio)
[10]

Daphnia Toxicity

(EC50)

331 mg/L (48-hour,

Daphnia magna)
[10]

Algae Toxicity

(EbC50)

603 mg/L (72-hour,

Scenedesmus

subspicatus)

[10]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

aminopropyltrimethoxysilane.
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Preparation & Handling

Waste Collection

Spill Management (If Applicable)

Final Disposal

Start: Need to Dispose of Aminopropyltrimethoxysilane

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Suit)

Work in Fume Hood

Collect Waste in a
Compatible, Sealed Container

Accidental Spill Occurs

Label Container Clearly
'Hazardous Waste: Aminopropyltrimethoxysilane'

Do Not Mix with
Other Waste Chemicals

Store Waste Securely
in Ventilated Area

Absorb with Inert Material
(Sand, Earth)

Collect Absorbed Material
into a Sealed Container for Disposal

Contact Licensed
Waste Disposal Company

Alternatively: Chemical Incineration
(with Afterburner & Scrubber)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of aminopropyltrimethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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